Cas no 22874-80-2 (4-Pentenoic acid, butylester)

• Product Name: 4-Pentenoic acid, butylester
• CAS No: 22874-80-2
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 274366
• PubChem ID: 140969
• Update Time: 2025-04-19

4-Pentenoic acid, butylester Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, butylester
• butyl pent-4-enoate
• AKOS017326483
• 22874-80-2
• DTXSID70177415
• 4-Pentenoic acid butyl ester
• SCHEMBL514195

• Inchi： 1S/C9H16O2/c1-3-5-7-9(10)11-8-6-4-2/h3H,1,4-8H2,2H3
• InChI Key： FSTRNYPZAMXNTC-UHFFFAOYSA-N
• SMILES： O(C(CCC=C)=O)CCCC

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.889
• Boiling Point: 171°C at 760 mmHg
• Flash Point: 59.1°C
• Refractive Index: 1.428
• PSA: 26.3